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Compound of Interest

Compound Name: Albonoursin

Cat. No.: B1666814 Get Quote

Essential Safety and Handling Guide for
Albonoursin
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling, use, and

disposal of Albonoursin. Adherence to these guidelines is essential to ensure personnel

safety and maintain the integrity of the compound.

Hazard Identification and Personal Protective
Equipment (PPE)
Albonoursin (CAS No. 1222-90-8) is classified as harmful if swallowed and very toxic to

aquatic life with long-lasting effects[1]. All personnel handling Albonoursin must use the

following personal protective equipment:
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PPE Category Item Specifications

Eye Protection Safety Goggles
Must have side-shields to

protect from splashes.

Hand Protection Chemical-resistant Gloves

Nitrile or neoprene gloves are

recommended. Inspect for

tears before use.

Body Protection Impervious Clothing
A lab coat or a full protective

suit should be worn.

Respiratory Protection Suitable Respirator

A dust mask or respirator is

necessary when handling the

powdered form to avoid

inhalation.

Quantitative Data Summary
The following table summarizes key quantitative data for Albonoursin:

Property Value Source

Molecular Weight 256.30 g/mol [2]

CAS Number 1222-90-8 [2][3]

Storage Temperature (Powder) -20°C [1]

Storage Temperature (in

Solvent)
-80°C [1]

Melting Point 271-272 °C [4]

Experimental Protocols
Handling and Storage of Albonoursin Powder
Objective: To safely handle and store Albonoursin in its solid (powder) form.

Materials:
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Albonoursin powder

Appropriate PPE (see table above)

Chemical fume hood

Spatula

Weighing paper

Sealed, labeled storage vials

-20°C freezer

Procedure:

Preparation: Before handling, ensure you are wearing all required PPE. All manipulations of

Albonoursin powder must be conducted in a certified chemical fume hood to avoid

inhalation of dust particles.

Weighing:

Place a piece of weighing paper on a calibrated analytical balance within the fume hood.

Carefully use a clean spatula to transfer the desired amount of Albonoursin powder onto

the weighing paper.

Record the weight.

Transfer:

Carefully transfer the weighed powder into a pre-labeled storage vial.

Ensure the vial is securely sealed.

Storage:

Store the sealed vial in a freezer at -20°C[1].
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Update your chemical inventory log.

Cleaning:

Decontaminate the spatula and any other reusable equipment with an appropriate solvent

(e.g., ethanol).

Dispose of the weighing paper and any other disposable materials in a designated

chemical waste container.

Reconstitution of Albonoursin
Objective: To safely dissolve Albonoursin powder in a suitable solvent.

Materials:

Albonoursin powder

Appropriate PPE

Chemical fume hood

Volumetric flask

Pipettes

Appropriate solvent (e.g., DMSO, DMF)

-80°C freezer

Procedure:

Preparation: Don all required PPE and work within a chemical fume hood.

Solvent Addition:

Carefully add the desired volume of solvent to the vial containing the Albonoursin
powder.
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The choice of solvent will depend on the specific experimental requirements.

Dissolution:

Gently swirl the vial or use a vortex mixer at a low setting to dissolve the powder

completely.

Storage of Solution:

If the solution is not for immediate use, store it in a securely sealed vial at -80°C[1].

Clearly label the vial with the compound name, concentration, solvent, and date of

preparation.

Disposal Plan
All waste materials contaminated with Albonoursin must be disposed of in accordance with

federal, state, and local environmental regulations[1].

Procedure:

Segregation:

Collect all solid waste (e.g., contaminated gloves, weighing paper, pipette tips) in a

designated, sealed hazardous waste container.

Collect all liquid waste (e.g., unused solutions, solvent rinses) in a separate, sealed

hazardous waste container.

Labeling:

Clearly label both solid and liquid waste containers with "Hazardous Waste" and "Contains

Albonoursin".

Disposal:

Arrange for pickup and disposal by a certified hazardous waste management company. Do

not dispose of Albonoursin waste down the drain or in regular trash.
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Visualized Workflows
The following diagrams illustrate the key operational workflows for handling Albonoursin.

Preparation Weighing Transfer & Storage Cleaning & Disposal

Don PPE Work in Fume Hood Weigh Powder Transfer to Vial Store at -20°C Clean Equipment Dispose of Waste

Click to download full resolution via product page

Caption: Workflow for handling Albonoursin powder.

Segregation

Albonoursin-contaminated Waste

Solid Waste Container Liquid Waste Container

Label as Hazardous Waste

Certified Disposal

Click to download full resolution via product page

Caption: Disposal plan for Albonoursin waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://dcchemicals.com/msds/MSDS_DC75946.html
https://pubchem.ncbi.nlm.nih.gov/compound/Albonoursin
https://www.benchchem.com/product/b1666814
https://www.echemi.com/produce/pr23112974860-albonoursin.html
https://www.benchchem.com/product/b1666814#personal-protective-equipment-for-handling-albonoursin
https://www.benchchem.com/product/b1666814#personal-protective-equipment-for-handling-albonoursin
https://www.benchchem.com/product/b1666814#personal-protective-equipment-for-handling-albonoursin
https://www.benchchem.com/product/b1666814#personal-protective-equipment-for-handling-albonoursin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1666814?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666814?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

